Cas no 1956321-87-1 (4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1))

• Product Name: 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1)
• CAS No: 1956321-87-1
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• CID: 4743429
• PubChem ID: 118995230
• Update Time: 2025-06-10

4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-3-(isopropylamino)propoxy)benzaldehyde hydrochloride
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]benzaldehyde;hydrochloride
• 4-[(2RS)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde Hydrochloride
• 4-(2-HYDROXY-3-(ISOPROPYLAMINO)PROPOXY)BENZALDEHYDE HCL
• Hydrochloride
• 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1)
• 1956321-87-1
• Benzaldehyde, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1)
• 4-(2-Hydroxy-3-(isopropylamino)propoxy)benzaldehydehydrochloride
• F51018

• Inchi： 1S/C13H19NO3.ClH/c1-10(2)14-7-12(16)9-17-13-5-3-11(8-15)4-6-13;/h3-6,8,10,12,14,16H,7,9H2,1-2H3;1H
• InChI Key： NEQCKPQTNHQOIV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C=O)=CC=1)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 273.1131712g/mol
• Monoisotopic Mass: 273.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Additional information on 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1)

4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1): An Overview of Its Chemical Properties and Potential Applications

4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1), with the CAS number 1956321-87-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug development. This compound is a hydrochloride salt of a substituted benzaldehyde, which imparts it with distinct physicochemical properties and biological activities.

The molecular formula of 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) is C₁₅H₂₀ClNO₃, and its molecular weight is approximately 303.78 g/mol. The compound features a benzaldehyde moiety linked to a hydroxy-isopropylamino propoxy group, which contributes to its solubility and reactivity in aqueous environments. The presence of the hydrochloride salt form enhances its stability and bioavailability, making it suitable for various pharmaceutical applications.

In terms of its chemical structure, the hydroxy-isopropylamino propoxy group is a key functional group that confers several important properties to the molecule. The hydroxyl group can participate in hydrogen bonding, which can influence the compound's solubility and interactions with biological targets. The isopropylamino group, on the other hand, can engage in hydrogen bonding and electrostatic interactions, contributing to the compound's overall binding affinity and selectivity.

The benzaldehyde moiety is another critical component of the molecule. Benzaldehydes are known for their aromaticity and reactivity, which can be harnessed for various chemical transformations. In the context of medicinal chemistry, benzaldehydes have been explored for their potential as intermediates in the synthesis of more complex molecules, including drugs with therapeutic properties.

4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its biological activities, particularly its effects on cellular processes and signaling pathways. Studies have shown that this compound can modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in a range of diseases.

One area of significant interest is the compound's potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has demonstrated that 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) can inhibit the activity of certain kinases, which are key regulators of cellular signaling and proliferation. This property makes it a promising candidate for the development of novel anticancer agents.

In addition to its enzymatic inhibition properties, 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) has also been investigated for its effects on ion channels. Ion channels play crucial roles in maintaining cellular homeostasis and are involved in various physiological processes. Studies have shown that this compound can modulate the activity of specific ion channels, such as calcium channels and potassium channels, which could have implications for treating neurological disorders and cardiovascular diseases.

The pharmacokinetic properties of 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) have also been studied to assess its suitability as a therapeutic agent. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1) in various disease models. Preliminary results from these trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. However, further studies are needed to fully understand its potential clinical applications.

In conclusion, 4-[2-Hydroxy-3-(isopropylamino)propoxy]benzaldehyde hydrochloride (1:1), with CAS number 1956321-87-1, is a promising compound with unique chemical properties and potential applications in medicinal chemistry and drug development. Its ability to modulate key biological targets makes it a valuable lead compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing our understanding and treatment of various diseases.